Cas no 134419-42-4 (5-iodo-2,3-dimethoxybenzoic acid)

• Product Name: 5-iodo-2,3-dimethoxybenzoic acid
• CAS No: 134419-42-4
• MF: C₉H₉IO₄
• MW: 308.069835424423
• CID: 2124996
• PubChem ID: 10244736
• Update Time: 2025-04-21

5-iodo-2,3-dimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-iodo-2,3-dimethoxybenzoic acid
• 2,3-dimethoxy-5-iodobenzoic acid
• 134419-42-4
• FI67876
• DA-11922
• SCHEMBL7828568

• Inchi： 1S/C9H9IO4/c1-13-7-4-5(10)3-6(9(11)12)8(7)14-2/h3-4H,1-2H3,(H,11,12)
• InChI Key： CDTUOGIMRVPSJG-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=C(C(=O)O)C=1)OC)OC

Computed Properties

• Exact Mass: 307.95456Da
• Monoisotopic Mass: 307.95456Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų